Cas no 1804891-54-0 (Ethyl 3-cyano-4-iodo-2-nitrophenylacetate)
Ethyl 3-cyano-4-iodo-2-nitrophenylacetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-cyano-4-iodo-2-nitrophenylacetate
-
- Inchi: 1S/C11H9IN2O4/c1-2-18-10(15)5-7-3-4-9(12)8(6-13)11(7)14(16)17/h3-4H,2,5H2,1H3
- InChI Key: NTEIWQCKKOCCES-UHFFFAOYSA-N
- SMILES: IC1C=CC(=C(C=1C#N)[N+](=O)[O-])CC(=O)OCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 373
- XLogP3: 2.3
- Topological Polar Surface Area: 95.9
Ethyl 3-cyano-4-iodo-2-nitrophenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015021036-1g |
Ethyl 3-cyano-4-iodo-2-nitrophenylacetate |
1804891-54-0 | 97% | 1g |
1,519.80 USD | 2021-06-18 |
Ethyl 3-cyano-4-iodo-2-nitrophenylacetate Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on Ethyl 3-cyano-4-iodo-2-nitrophenylacetate
Research Brief on Ethyl 3-cyano-4-iodo-2-nitrophenylacetate (CAS: 1804891-54-0) in Chemical Biology and Pharmaceutical Applications
Ethyl 3-cyano-4-iodo-2-nitrophenylacetate (CAS: 1804891-54-0) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research due to its unique structural features and potential as a synthetic intermediate. This compound, characterized by its cyano, iodo, and nitro functional groups, serves as a versatile building block in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents. Recent studies have explored its utility in medicinal chemistry, highlighting its role in the construction of pharmacophores for targeted drug discovery.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of Ethyl 3-cyano-4-iodo-2-nitrophenylacetate as a precursor in the synthesis of kinase inhibitors. The compound's iodo and nitro groups were leveraged for selective cross-coupling reactions, enabling the efficient construction of heterocyclic scaffolds with potential anticancer activity. The study reported a 75% yield in the key coupling step, demonstrating the compound's synthetic utility under optimized conditions. Furthermore, computational modeling suggested that derivatives of this compound exhibit favorable binding affinities to specific kinase targets, paving the way for further structure-activity relationship (SAR) studies.
Another significant application of Ethyl 3-cyano-4-iodo-2-nitrophenylacetate was reported in a 2022 ACS Chemical Biology article, where it served as a critical intermediate in the development of fluorescent probes for cellular imaging. The nitro group was selectively reduced to an amine, which was then conjugated with fluorophores to create turn-on probes for detecting reactive oxygen species (ROS) in live cells. The probes demonstrated high sensitivity and selectivity, with a detection limit of 50 nM for hydrogen peroxide, making them valuable tools for studying oxidative stress in disease models.
From a safety and pharmacokinetic perspective, a recent preclinical study evaluated the toxicity profile of Ethyl 3-cyano-4-iodo-2-nitrophenylacetate and its derivatives. The results, published in Chemical Research in Toxicology (2023), indicated that while the parent compound showed moderate cytotoxicity (IC50 = 25 μM in HepG2 cells), certain structural modifications significantly improved its safety profile. These findings underscore the importance of careful molecular design when developing this compound for therapeutic applications.
The synthetic accessibility of Ethyl 3-cyano-4-iodo-2-nitrophenylacetate has also been a focus of recent research. A 2023 Organic Process Research & Development paper described a scalable, three-step synthesis from commercially available starting materials, achieving an overall yield of 62% with >99% purity. This advancement addresses previous challenges in large-scale production, potentially enabling broader investigation of this compound's applications in drug discovery programs.
Looking forward, Ethyl 3-cyano-4-iodo-2-nitrophenylacetate continues to show promise as a valuable chemical tool in pharmaceutical research. Its unique combination of functional groups allows for diverse chemical transformations, making it particularly useful for fragment-based drug discovery and the development of chemical probes. Ongoing research is exploring its potential in creating covalent inhibitors and PROTACs (proteolysis targeting chimeras), which represent cutting-edge approaches in targeted therapy development.
1804891-54-0 (Ethyl 3-cyano-4-iodo-2-nitrophenylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)